2-(2,3-Difluorophenyl)-2,2-difluoroacetic acid

• IUPAC Name: 2-(2,3-difluorophenyl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C8H4F4O2/c9-5-3-1-2-4(6(5)10)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key: AOCJHBQPRVTBHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C(C(=O)O)(F)F
• Molecular Formula: C8H4F4O2
• Molecular Weight: 208.11 g/mol
• CAS No.: 1343655-86-6

Description

“2-(2,3-Difluorophenyl)-2,2-difluoroacetic acid” is a fluorinated organic compound. It has the molecular formula C8H6F2O2.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, it’s worth noting that pinacol boronic esters are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a key step in many synthesis protocols.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl ring with two fluorine atoms at the 2nd and 3rd positions, and a carboxylic acid group attached to the phenyl ring.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 172.13 g/mol. It has a boiling point of 258.1±25.0 °C at 760 mmHg. The compound has a density of 1.4±0.1 g/cm3.

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

2-(2,3-Difluorophenyl)-2,2-difluoroacetic acid is a notable compound for its efficacy in analgesic and anti-inflammatory properties. It surpasses aspirin in terms of analgesic and anti-inflammatory efficacy, with a superior duration of action and therapeutic index. The compound's unique chemical nature, which is nonacetylating, and its superiority over traditional medications in both efficacy and safety, have been highlighted in research (Hannah et al., 1978).

Synthesis and Chemical Reactivity

The compound's role in the synthesis of aromatic ketones from carboxylic acids and aromatic hydrocarbons has been studied. It facilitates intermolecular dehydration, leading to the production of benzophenones with high yield, showcasing its reactivity and usefulness in organic synthesis (Keumi et al., 1988). Additionally, its application in the synthesis of aryl(2,4,6-trimethoxyphenyl)iodonium trifluoroacetate salts has been documented, emphasizing its versatility and the broad scope of its reactivity under mild conditions (Carreras et al., 2017).

Use in Deoxyfluorination

Its application in deoxyfluorination processes, specifically in transforming various types of carboxylic acids into corresponding acyl fluorides, is another significant aspect. This process highlights its role in facilitating efficient chemical transformations in organic chemistry, especially under neutral conditions (Wang et al., 2021).

Biotransformation Studies

Research on biotransformation, particularly related to 2,3,3,3-tetrafluoropropene, involves understanding the metabolic pathways and identifying various metabolites, including trifluoroacetic acid and other related compounds. These studies are crucial for understanding the environmental and biological fate of fluorinated compounds (Schuster et al., 2008).

Characterization and Detection Techniques

The compound has been used in developing novel fluorescence probes for detecting reactive oxygen species and differentiating specific species. This showcases its utility in analytical chemistry for specific and sensitive detection methodologies (Setsukinai et al., 2003).

Safety and Hazards

“2-(2,3-Difluorophenyl)-2,2-difluoroacetic acid” is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.